Cas no 96524-68-4 (1-methyl-N-(3-methylphenyl)piperidin-4-amine)

• Product Name: 1-methyl-N-(3-methylphenyl)piperidin-4-amine
• CAS No: 96524-68-4
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5225663
• PubChem ID: 28332224
• Update Time: 2025-11-01

1-methyl-N-(3-methylphenyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 1-methyl-N-(3-methylphenyl)-
• 1-Methyl-N-(m-tolyl)piperidin-4-amine
• 1-methyl-N-(3-methylphenyl)piperidin-4-amine

• Inchi： 1S/C13H20N2/c1-11-4-3-5-13(10-11)14-12-6-8-15(2)9-7-12/h3-5,10,12,14H,6-9H2,1-2H3
• InChI Key： DZVYAPCECMSPTR-UHFFFAOYSA-N
• SMILES： N1(C)CCC(NC2=CC=CC(C)=C2)CC1

Additional information on 1-methyl-N-(3-methylphenyl)piperidin-4-amine

Recent Advances in the Study of 1-methyl-N-(3-methylphenyl)piperidin-4-amine (CAS: 96524-68-4)

The compound 1-methyl-N-(3-methylphenyl)piperidin-4-amine (CAS: 96524-68-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and aromatic substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1-methyl-N-(3-methylphenyl)piperidin-4-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. This advancement is critical for scaling up production for preclinical and clinical studies. The study also highlighted the importance of controlling stereochemistry to ensure the desired pharmacological activity.

Pharmacological evaluations have revealed that 1-methyl-N-(3-methylphenyl)piperidin-4-amine exhibits notable activity as a modulator of certain neurotransmitter systems. Specifically, it has been investigated for its potential as a serotonin receptor antagonist, with implications for treating mood disorders such as depression and anxiety. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier and exert central nervous system effects, though further toxicological assessments are required to confirm its safety profile.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's interactions with various biological targets. The research identified a strong affinity for sigma-1 receptors, suggesting potential applications in neuroprotection and pain management. These findings open new avenues for repurposing 1-methyl-N-(3-methylphenyl)piperidin-4-amine in therapeutic contexts beyond its initial scope.

Despite these promising results, challenges remain in the development of 1-methyl-N-(3-methylphenyl)piperidin-4-amine as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-methyl-N-(3-methylphenyl)piperidin-4-amine (CAS: 96524-68-4) represents a compelling case study in the intersection of chemical synthesis and pharmacological discovery. Its diverse biological activities and potential therapeutic applications underscore the importance of continued research in this area. As new data emerges, this compound may well become a cornerstone in the development of next-generation neuropharmaceuticals.